Cas no 1251594-07-6 (N-(4-bromo-2-fluorophenyl)-2-{3-(3,5-dimethyl-1H-pyrazol-1-yl)pyrazin-2-ylsulfanyl}acetamide)

• Product Name: N-(4-bromo-2-fluorophenyl)-2-{3-(3,5-dimethyl-1H-pyrazol-1-yl)pyrazin-2-ylsulfanyl}acetamide
• CAS No: 1251594-07-6
• MF: C₁₇H₁₅BrFN₅OS
• MW: 436.301304101944
• CID: 5984394
• PubChem ID: 49664832
• Update Time: 2025-10-30

N-(4-bromo-2-fluorophenyl)-2-{3-(3,5-dimethyl-1H-pyrazol-1-yl)pyrazin-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromo-2-fluorophenyl)-2-{3-(3,5-dimethyl-1H-pyrazol-1-yl)pyrazin-2-ylsulfanyl}acetamide
• Acetamide, N-(4-bromo-2-fluorophenyl)-2-[[3-(3,5-dimethyl-1H-pyrazol-1-yl)-2-pyrazinyl]thio]-
• N-(4-bromo-2-fluorophenyl)-2-((3-(3,5-dimethyl-1H-pyrazol-1-yl)pyrazin-2-yl)thio)acetamide
• F3406-7191
• 1251594-07-6
• N-(4-bromo-2-fluorophenyl)-2-[3-(3,5-dimethylpyrazol-1-yl)pyrazin-2-yl]sulfanylacetamide
• AKOS024485106
• N-(4-bromo-2-fluorophenyl)-2-{[3-(3,5-dimethyl-1H-pyrazol-1-yl)pyrazin-2-yl]sulfanyl}acetamide

• Inchi： 1S/C17H15BrFN5OS/c1-10-7-11(2)24(23-10)16-17(21-6-5-20-16)26-9-15(25)22-14-4-3-12(18)8-13(14)19/h3-8H,9H2,1-2H3,(H,22,25)
• InChI Key： LZODIZINRATKGG-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Br)C=C1F)(=O)CSC1=NC=CN=C1N1C(C)=CC(C)=N1

Computed Properties

• Exact Mass: 435.01647g/mol
• Monoisotopic Mass: 435.01647g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 98Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(4-bromo-2-fluorophenyl)-2-{3-(3,5-dimethyl-1H-pyrazol-1-yl)pyrazin-2-ylsulfanyl}acetamide

Recent Advances in the Study of N-(4-bromo-2-fluorophenyl)-2-{3-(3,5-dimethyl-1H-pyrazol-1-yl)pyrazin-2-ylsulfanyl}acetamide (CAS: 1251594-07-6)

The compound N-(4-bromo-2-fluorophenyl)-2-{3-(3,5-dimethyl-1H-pyrazol-1-yl)pyrazin-2-ylsulfanyl}acetamide (CAS: 1251594-07-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazolyl-pyrazine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its therapeutic efficacy in disease models.

One of the key areas of investigation has been the compound's role as a kinase inhibitor. Preliminary data suggest that it exhibits selective inhibition against certain tyrosine kinases, which are often implicated in cancer progression. Structural analysis reveals that the bromo-fluorophenyl moiety and the pyrazolyl-pyrazine core contribute to its binding affinity and specificity. Molecular docking studies have further highlighted its interaction with the ATP-binding site of target kinases, providing a rationale for its inhibitory activity.

In addition to its kinase inhibitory properties, recent research has explored the compound's potential in inflammatory and autoimmune diseases. In vitro assays have demonstrated its ability to suppress the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in immune cells. These findings suggest that the compound may serve as a lead candidate for the development of novel anti-inflammatory agents. Further studies are underway to evaluate its in vivo efficacy and safety profile in preclinical models.

The synthesis and optimization of N-(4-bromo-2-fluorophenyl)-2-{3-(3,5-dimethyl-1H-pyrazol-1-yl)pyrazin-2-ylsulfanyl}acetamide have also been a focus of recent efforts. Researchers have developed scalable synthetic routes to improve yield and purity, while also exploring structural modifications to enhance its pharmacokinetic properties. For instance, introducing solubilizing groups or altering the pyrazolyl substituents has been shown to improve its bioavailability and metabolic stability.

Despite these advancements, challenges remain in translating this compound into clinical applications. Issues such as off-target effects, potential toxicity, and formulation stability need to be addressed. Ongoing studies are employing advanced techniques, such as cryo-EM and mass spectrometry, to better understand its interaction with biological targets and to guide further optimization.

In conclusion, N-(4-bromo-2-fluorophenyl)-2-{3-(3,5-dimethyl-1H-pyrazol-1-yl)pyrazin-2-ylsulfanyl}acetamide represents a promising scaffold for drug development, with potential applications in oncology and immunology. Continued research efforts are expected to shed light on its full therapeutic potential and pave the way for its clinical translation.